4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine

• IUPAC Name: 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine
• InChI: InChI=1S/C11H10F2N4/c1-6-4-10(17-11(14)15-6)16-9-3-2-7(12)5-8(9)13/h2-5H,1H3,(H3,14,15,16,17)
• InChI Key: XKWTUUSLNSPYCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C11H10F2N4
• Molecular Weight: 236.22 g/mol

Description

4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine, also known as DFPM, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in the treatment of various diseases. DFPM is a potent inhibitor of several protein kinases, including the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). In

Mechanism of Action

4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine acts as a competitive inhibitor of several protein kinases, including EGFR, VEGFR, PKCδ, and GSK-3β. By binding to the ATP-binding site of these kinases, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine prevents the transfer of phosphate groups to downstream signaling molecules, thereby blocking the activity of these kinases.
Biochemical and Physiological Effects:
4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has been shown to have several biochemical and physiological effects. In cancer cells, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine inhibits the proliferation and survival of cells by blocking the activity of EGFR and VEGFR. In addition, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In inflammatory cells, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine inhibits the activity of PKCδ and the NF-κB pathway, leading to a reduction in the production of pro-inflammatory cytokines. In Alzheimer's disease, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine inhibits the activity of GSK-3β, leading to a reduction in the phosphorylation of tau protein and the formation of neurofibrillary tangles.

Advantages and Limitations for Lab Experiments

4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has several advantages for lab experiments, including its high potency and selectivity for protein kinases. However, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine. One area of interest is the development of more potent and selective inhibitors of EGFR and VEGFR. Another area of interest is the study of the effects of 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine on other signaling pathways, such as the PI3K/Akt pathway. In addition, the potential applications of 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine in the treatment of other diseases, such as diabetes and cardiovascular disease, could be explored. Finally, the development of new drug delivery systems for 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine could improve its solubility and reduce its potential toxicity.

Synthesis Methods

4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine can be synthesized using a multi-step process that involves the reaction of 2,4-difluoroaniline with 2-chloro-6-methylpyrimidine-4-carboxylic acid followed by a coupling reaction with N,N-dimethylformamide dimethyl acetal. The resulting product is then subjected to a deprotection reaction to yield 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine.

Scientific Research Applications

4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has been extensively studied for its potential applications in the treatment of cancer, inflammatory diseases, and other conditions. Several studies have shown that 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine can inhibit the proliferation of cancer cells by blocking the activity of EGFR and VEGFR. In addition, 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has been shown to have anti-inflammatory effects by inhibiting the activity of the protein kinase C delta (PKCδ) and the NF-κB pathway. 4-N-(2,4-difluorophenyl)-6-methylpyrimidine-2,4-diamine has also been studied for its potential applications in the treatment of Alzheimer's disease, where it has been shown to inhibit the activity of the tau protein kinase GSK-3β.